Cas no 898777-18-9 (Ethyl 7-(2-iodophenyl)-7-oxoheptanoate)

• Product Name: Ethyl 7-(2-iodophenyl)-7-oxoheptanoate
• CAS No: 898777-18-9
• MF: C₁₅H₁₉IO₃
• MW: 374.214037179947
• MDL: MFCD02261312
• CID: 872689
• PubChem ID: 24727491
• Update Time: 2025-05-20

Ethyl 7-(2-iodophenyl)-7-oxoheptanoate Chemical and Physical Properties

Names and Identifiers

• ETHYL 7-(2-IODOPHENYL)-7-OXOHEPTANOATE
• ETHYL7-(2-IODOPHENYL)-7-OXOHEPTANOATE
• DTXSID10645709
• MS-21369
• AKOS016022966
• 898777-18-9
• MFCD02261312
• Ethyl 7-(2-iodophenyl)-7-oxoheptanoate

• MDL： MFCD02261312
• Inchi： 1S/C15H19IO3/c1-2-19-15(18)11-5-3-4-10-14(17)12-8-6-7-9-13(12)16/h6-9H,2-5,10-11H2,1H3
• InChI Key： NFXIKWKINJZTCJ-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1C(CCCCCC(=O)OCC)=O

Computed Properties

• Exact Mass: 374.03800
• Monoisotopic Mass: 374.03789g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 3.98750

Additional information on Ethyl 7-(2-iodophenyl)-7-oxoheptanoate

Comprehensive Overview of Ethyl 7-(2-iodophenyl)-7-oxoheptanoate (CAS No. 898777-18-9): Properties, Applications, and Market Insights

Ethyl 7-(2-iodophenyl)-7-oxoheptanoate (CAS No. 898777-18-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This ester derivative, featuring an iodophenyl moiety, is widely utilized in the synthesis of bioactive molecules and intermediates. Its unique structure makes it a valuable building block in medicinal chemistry, particularly in the development of novel therapeutic agents.

The compound's molecular formula is C₁₅H₁₉IO₃, with a molecular weight of approximately 374.22 g/mol. The presence of the iodine atom enhances its reactivity, enabling diverse chemical transformations. Researchers often explore Ethyl 7-(2-iodophenyl)-7-oxoheptanoate for its potential in cross-coupling reactions, which are pivotal in modern organic synthesis. Such reactions are frequently discussed in the context of green chemistry and sustainable drug development, aligning with current industry trends.

One of the most notable applications of Ethyl 7-(2-iodophenyl)-7-oxoheptanoate is its role in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs). With the rising demand for pain management solutions, especially in aging populations, this compound has become a focal point in pharmaceutical R&D. Additionally, its derivatives are being investigated for their potential anti-cancer properties, a topic of high interest in medical research today.

From a commercial perspective, the global market for pharmaceutical intermediates like Ethyl 7-(2-iodophenyl)-7-oxoheptanoate is expanding rapidly. The compound's versatility and efficacy in drug synthesis make it a sought-after material among manufacturers. Recent advancements in flow chemistry and continuous manufacturing have further boosted its production efficiency, addressing the growing needs of the healthcare sector.

In laboratory settings, handling Ethyl 7-(2-iodophenyl)-7-oxoheptanoate requires standard safety precautions, including the use of personal protective equipment (PPE) and proper ventilation. While it is not classified as a hazardous substance, its iodine content necessitates careful storage to prevent degradation. Researchers often inquire about its stability under various conditions, a common query in online forums and academic discussions.

The synthesis of Ethyl 7-(2-iodophenyl)-7-oxoheptanoate typically involves the reaction of 2-iodobenzoyl chloride with ethyl 7-oxoheptanoate in the presence of a base. This process highlights the compound's role in multi-step organic synthesis, a technique widely used in the production of complex molecules. Innovations in catalysis have further refined this method, reducing waste and improving yields.

Environmental considerations are also paramount when working with iodinated compounds. The pharmaceutical industry is increasingly adopting green solvents and biodegradable reagents to minimize ecological impact. Ethyl 7-(2-iodophenyl)-7-oxoheptanoate is no exception, with researchers exploring eco-friendly alternatives for its synthesis and application.

Looking ahead, the demand for Ethyl 7-(2-iodophenyl)-7-oxoheptanoate is expected to rise, driven by advancements in personalized medicine and targeted drug delivery systems. Its compatibility with high-throughput screening techniques makes it a valuable asset in drug discovery pipelines. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in the next generation of therapeutics.

For those seeking detailed technical data, spectroscopic analysis (including NMR and IR spectra) of Ethyl 7-(2-iodophenyl)-7-oxoheptanoate is readily available in chemical databases. These resources are indispensable for researchers aiming to verify purity or explore novel applications. The compound's crystallographic data has also been documented, providing insights into its molecular geometry.

In conclusion, Ethyl 7-(2-iodophenyl)-7-oxoheptanoate (CAS No. 898777-18-9) stands as a testament to the ingenuity of modern chemistry. Its multifaceted applications, from drug development to material science, underscore its importance in both academic and industrial realms. As research progresses, this compound will undoubtedly remain at the forefront of innovation, addressing some of the most pressing challenges in healthcare and beyond.